Cas no 1396856-71-5 (N-[4-(azepan-1-yl)but-2-yn-1-yl]-3,4-difluorobenzamide)

• Product Name: N-[4-(azepan-1-yl)but-2-yn-1-yl]-3,4-difluorobenzamide
• CAS No: 1396856-71-5
• MF: C₁₇H₂₀F₂N₂O
• MW: 306.350311279297
• CID: 5763322
• PubChem ID: 71792668
• Update Time: 2025-10-25

N-[4-(azepan-1-yl)but-2-yn-1-yl]-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• VU0540036-1
• 1396856-71-5
• N-(4-(azepan-1-yl)but-2-yn-1-yl)-3,4-difluorobenzamide
• N-[4-(azepan-1-yl)but-2-yn-1-yl]-3,4-difluorobenzamide
• AKOS024542760
• F6244-2104
• N-[4-(azepan-1-yl)but-2-ynyl]-3,4-difluorobenzamide

• Inchi： 1S/C17H20F2N2O/c18-15-8-7-14(13-16(15)19)17(22)20-9-3-6-12-21-10-4-1-2-5-11-21/h7-8,13H,1-2,4-5,9-12H2,(H,20,22)
• InChI Key： WAIMKMKEVVJINV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCC#CCN1CCCCCC1)=O)F

Computed Properties

• Exact Mass: 306.15436959g/mol
• Monoisotopic Mass: 306.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-[4-(azepan-1-yl)but-2-yn-1-yl]-3,4-difluorobenzamide

Comprehensive Overview of N-[4-(azepan-1-yl)but-2-yn-1-yl]-3,4-difluorobenzamide (CAS No. 1396856-71-5)

N-[4-(azepan-1-yl)but-2-yn-1-yl]-3,4-difluorobenzamide (CAS No. 1396856-71-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of an azepane ring, a butynyl linker, and a 3,4-difluorobenzamide moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The structural complexity of N-[4-(azepan-1-yl)but-2-yn-1-yl]-3,4-difluorobenzamide offers multiple sites for chemical modification, which is crucial for optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion). Recent publications highlight its relevance in addressing drug resistance challenges, a hot topic in oncology and infectious disease research. The difluorobenzamide component is known to enhance metabolic stability, while the azepane ring contributes to improved solubility—a critical factor in modern small-molecule drug design.

From a synthetic chemistry perspective, the alkyne group in this compound enables click chemistry applications, a technique widely adopted in bioconjugation and proteomics studies. This aligns with the growing demand for chemical probes in functional genomics and target validation workflows. The compound's CAS No. 1396856-71-5 serves as a crucial identifier in patent literature and regulatory documentation, particularly in the context of intellectual property protection for novel therapeutic candidates.

Recent advances in AI-driven drug discovery have increased searches for structurally complex molecules like N-[4-(azepan-1-yl)but-2-yn-1-yl]-3,4-difluorobenzamide, as researchers explore fragment-based drug design strategies. The compound's hydrogen bond acceptors and rotatable bonds make it an interesting case study for molecular docking simulations, addressing frequently asked questions about ligand-protein interactions in virtual screening platforms.

In material science applications, the fluorinated aromatic system of this compound shows potential for developing liquid crystal materials or organic semiconductors, responding to industry demands for novel electronic materials. The rigid alkyne spacer may contribute to desirable mesomorphic properties, a subject of increasing interest in optoelectronic device research.

Quality control aspects of CAS No. 1396856-71-5 are frequently discussed in analytical chemistry forums, particularly regarding HPLC method development for purity assessment. The compound's chromatographic behavior presents unique challenges due to its polarity transitions, making it a valuable reference material for method validation studies in pharmaceutical analysis.

Environmental fate studies of similar fluorinated compounds have become increasingly relevant, with research focusing on their biodegradation pathways and ecotoxicological profiles. While N-[4-(azepan-1-yl)but-2-yn-1-yl]-3,4-difluorobenzamide is primarily used in controlled research settings, its structural features prompt important discussions about green chemistry principles in synthetic design.

The compound's structure-activity relationship (SAR) data contributes to ongoing debates about molecular rigidity versus conformational flexibility in drug design—a key consideration in developing CNS-penetrant molecules. This connects with popular searches about blood-brain barrier penetration strategies and neuropharmacological agent development.

From a regulatory standpoint, proper documentation of CAS No. 1396856-71-5 ensures compliance with REACH and other chemical inventory requirements, addressing common queries about research chemical registration processes. The compound's custom synthesis options are frequently explored by contract research organizations specializing in building block manufacturing for drug discovery pipelines.

Emerging applications in chemical biology have positioned N-[4-(azepan-1-yl)but-2-yn-1-yl]-3,4-difluorobenzamide as a potential tool compound for studying protein-protein interactions, particularly through photoaffinity labeling techniques. This responds to the scientific community's growing interest in target identification methodologies and mechanistic studies of bioactive molecules.